2-{4-[(1,3-Benzoxazol-2-yl)amino]cyclohexyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[4-(1,3-benzoxazol-2-ylamino)cyclohexyl]-6-cyclopropylpyridazin-3-one
• InChI: InChI=1S/C20H22N4O2/c25-19-12-11-16(13-5-6-13)23-24(19)15-9-7-14(8-10-15)21-20-22-17-3-1-2-4-18(17)26-20/h1-4,11-15H,5-10H2,(H,21,22)
• InChI Key: WJKQULRARVGCQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)C3CCC(CC3)NC4=NC5=CC=CC=C5O4
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

2-{4-[(1,3-Benzoxazol-2-yl)amino]cyclohexyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into compounds like benzoxazoles and pyridazinones has focused on developing new synthetic methods for heterocyclic systems. For instance, the synthesis of heterocyclic systems involving benzoxazole derivatives has been explored for creating various biologically active molecules. These methods include catalytic transfer hydrogenation and reactions with different nucleophiles to generate compounds with potential antimicrobial, antifungal, and insecticidal properties (Toplak et al., 1999). Such synthetic strategies can be instrumental in developing new drugs and agrochemicals.

Biological Activities

The structural motifs present in benzoxazole and related heterocycles are known for their diverse biological activities. Benzoxazinones, for example, are compounds isolated from plants that exhibit phytotoxic, antimicrobial, and antifeedant properties. These characteristics make benzoxazole derivatives promising candidates for the development of new pesticides and herbicides (Macias et al., 2006). Additionally, the synthesis and biological evaluation of N-substituted azetidinones, including benzothiazole and benzoxazole derivatives, have shown potential antibacterial and antifungal activities, highlighting their potential in medicinal chemistry (Chavan & Pai, 2007).

Photophysical Properties

The investigation of photophysical properties and photostability of benzoxazine derivatives has provided insights into their potential applications in materials science. For example, the study of benzo[a]phenoxazinium chlorides for their photostability and interactions with biological membranes suggests their applicability in developing fluorescent probes for biological imaging (Raju et al., 2016).